![molecular formula C24H30N4O2 B10832589 3-(1-(2-(diethylamino)ethyl)-2-phenethyl-1H-benzo[d]imidazol-5-yl)-N-hydroxyacrylamide](/img/structure/B10832589.png)
3-(1-(2-(diethylamino)ethyl)-2-phenethyl-1H-benzo[d]imidazol-5-yl)-N-hydroxyacrylamide
Overview
Description
SB-623 is a proprietary, cell-based investigational product made from modified and cultured adult bone marrow-derived mesenchymal stem cells. These cells undergo temporary genetic modification. The implantation of SB-623 cells into injured nerve tissue in the brain is expected to trigger the brain’s natural regenerative ability to recover lost motor functions .
Preparation Methods
SB-623 is prepared by modifying and culturing adult bone marrow-derived mesenchymal stem cells. These cells undergo temporary genetic modification to enhance their regenerative properties. The exact synthetic routes and reaction conditions are proprietary and not publicly disclosed. the process involves culturing the stem cells under specific conditions to ensure their viability and effectiveness .
Chemical Reactions Analysis
As SB-623 is a cell-based product, it does not undergo traditional chemical reactions like small molecules. Instead, its activity is based on the biological processes of the stem cells. These cells interact with the surrounding tissue to promote regeneration and repair. The major products formed from these interactions are new, healthy cells that replace damaged ones .
Scientific Research Applications
SB-623 has shown promise in several scientific research applications, particularly in the field of regenerative medicine. It is being investigated for its potential to treat neurological disorders such as stroke, traumatic brain injury, diseases of the eye, and Parkinson’s disease. Clinical trials have demonstrated its ability to improve motor functions in patients with chronic neurological motor deficits .
Mechanism of Action
The mechanism of action of SB-623 involves the implantation of the modified stem cells into the injured nerve tissue. These cells then interact with the surrounding environment to promote the brain’s natural regenerative processes. The molecular targets and pathways involved include the activation of various growth factors and signaling pathways that facilitate tissue repair and regeneration .
Comparison with Similar Compounds
SB-623 is unique compared to other similar compounds due to its cell-based nature and temporary genetic modification. Other regenerative therapies may use different types of stem cells or methods of modification. Some similar compounds include other mesenchymal stem cell-based therapies, such as those derived from adipose tissue or umbilical cord blood. SB-623’s specific preparation and modification process set it apart from these other therapies .
If you have any more questions or need further details, feel free to ask!
Properties
Molecular Formula |
C24H30N4O2 |
|---|---|
Molecular Weight |
406.5 g/mol |
IUPAC Name |
(E)-3-[1-[2-(diethylamino)ethyl]-2-(2-phenylethyl)benzimidazol-5-yl]-N-hydroxyprop-2-enamide |
InChI |
InChI=1S/C24H30N4O2/c1-3-27(4-2)16-17-28-22-13-10-20(12-15-24(29)26-30)18-21(22)25-23(28)14-11-19-8-6-5-7-9-19/h5-10,12-13,15,18,30H,3-4,11,14,16-17H2,1-2H3,(H,26,29)/b15-12+ |
InChI Key |
FFXUDLUXUIJFSS-NTCAYCPXSA-N |
Isomeric SMILES |
CCN(CC)CCN1C2=C(C=C(C=C2)/C=C/C(=O)NO)N=C1CCC3=CC=CC=C3 |
Canonical SMILES |
CCN(CC)CCN1C2=C(C=C(C=C2)C=CC(=O)NO)N=C1CCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(19S)-19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl] (2S)-2-[[2-[2-[2-[[(2S)-1-[[(19S)-19-ethyl-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-19-yl]oxy]-1-oxopropan-2-yl]amino]-2-oxoethoxy]ethoxy]acetyl]amino]propanoate](/img/structure/B10832582.png)
![2-[2-[3-[2,3-bis[2-[2-[2-[[(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl]oxy]-2-oxoethyl]imino-2-hydroxyethoxy]ethoxy]propoxy]-2-[2-[2-[2-[[(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl]oxy]-2-oxoethyl]imino-2-hydroxyethoxy]ethoxy]propoxy]ethoxy]-N-[2-[[(19S)-10,19-diethyl-7-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-19-yl]oxy]-2-oxoethyl]ethanimidic acid](/img/structure/B10832584.png)
